(4-((4-Chlorophenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazin-1-yl)(furan-2-yl)methanone

• IUPAC Name: [4-[(4-chlorophenyl)-(2-ethyl-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C22H22ClN5O3S/c1-2-17-24-22-28(25-17)21(30)19(32-22)18(14-5-7-15(23)8-6-14)26-9-11-27(12-10-26)20(29)16-4-3-13-31-16/h3-8,13,18,30H,2,9-12H2,1H3
• InChI Key: JJBIWICUFWZLIP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)Cl)N4CCN(CC4)C(=O)C5=CC=CO5)O
• Molecular Formula: C22H22ClN5O3S
• Molecular Weight: 472.0 g/mol

Description

The compound (4-((4-Chlorophenyl)(2-ethyl-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazin-1-yl)(furan-2-yl)methanone is a chemical compound with the molecular formula C22H22ClN5O3S and a molecular weight of 471.96. It is a part of a series of novel triazole-pyrimidine-based compounds.

Synthesis Analysis

The synthesis of this compound is part of a broader study on the synthesis and pharmacological evaluation of novel triazole-pyrimidine hybrids. The synthesis process involves the use of piperazine and potassium carbonate in chloroform at room temperature.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. The 1H-NMR and 13C-NMR data provide information about the hydrogen and carbon atoms in the molecule. The IR spectrum provides information about the functional groups present in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound are part of its synthesis process. It is synthesized as part of a series of novel triazole-pyrimidine-based compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its spectroscopic data. The 1H-NMR, 13C-NMR, and IR data provide information about the structure and functional groups of the molecule.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

• .

Anti-Inflammatory and Analgesic Effects

Certain indole derivatives possess anti-inflammatory and analgesic activities. Notable examples include:

• .

Antitubercular Activity

Researchers have synthesized indole scaffolds for screening antitubercular agents. For example:

• .

Other Applications

Beyond the mentioned fields, indole derivatives also impact areas such as antidiabetic, antioxidant, and antimalarial research. .

Mechanism of Action

The mechanism of action of this compound is observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. It has promising neuroprotective and anti-inflammatory properties.